Cas no 22343-46-0 (Virescenol A)

Virescenol A structure
Virescenol A structure
Product Name:Virescenol A
CAS No:22343-46-0
MF:C20H32O3
MW:320.466286659241
CID:268680
Update Time:2024-02-29

Virescenol A Chemical and Physical Properties

Names and Identifiers

    • 2,3-Phenanthrenediol,7-ethenyl-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-1-(hydroxymethyl)-1,4a,7-trimethyl-,(1S,2R,3R,4aR,4bS,7S,10aR)-
    • (13S)-7,15-Pimaradiene-2α,3β,19-triol
    • 2,3-Phenanthrenediol,7-ethenyl-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-1-(hydroxymethyl)-1,4a,7-trimethyl-,(1S,2R,3R,4aR,4bS
    • 2,3-Phenanthrenediol,7-ethenyl-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-1-(hydroxymethyl)-1,4a,7-trimethyl-,[1S-(1a,2a,3b,4aa,4bb,7b,10ab)]-
    • Podocarp-7-ene-2a,3b,16-triol, 13b-methyl-13-vinyl- (8CI)
    • Virescenol A
    • L4173V0IAN
    • Inchi: 1S/C20H32O3/c1-5-18(2)9-8-14-13(10-18)6-7-16-19(14,3)11-15(22)17(23)20(16,4)12-21/h5-6,14-17,21-23H,1,7-12H2,2-4H3/t14-,15+,16+,17-,18-,19+,20+/m0/s1
    • InChI Key: MFRPASSMPOECIY-AKIVOZEDSA-N
    • SMILES: O[C@H]1[C@@H](C[C@]2(C)[C@H]3CC[C@@](C=C)(C)CC3=CC[C@H]2[C@@]1(C)CO)O

Computed Properties

  • Exact Mass: 320.235
  • Monoisotopic Mass: 320.235
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7
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